Ethyl 4-(2-((4-isopropylphenyl)amino)-2-oxoethoxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 6-oxo-4-[2-oxo-2-(4-propan-2-ylanilino)ethoxy]-1-phenylpyridazine-3-carboxylate
• InChI: InChI=1S/C24H25N3O5/c1-4-31-24(30)23-20(14-22(29)27(26-23)19-8-6-5-7-9-19)32-15-21(28)25-18-12-10-17(11-13-18)16(2)3/h5-14,16H,4,15H2,1-3H3,(H,25,28)
• InChI Key: KYFBJHMAHLMNFU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=CC=C(C=C2)C(C)C)C3=CC=CC=C3
• Molecular Formula: C24H25N3O5
• Molecular Weight: 435.5 g/mol

Description

Ethyl 4-(2-((4-isopropylphenyl)amino)-2-oxoethoxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C24H25N3O5 and its molecular weight is 435.48. The purity is usually 95%.
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Scientific Research Applications

Transformations and Syntheses

• One-Pot Synthesis of Imidazolone Derivatives : A method for preparing imidazolone derivatives involves Michael addition and cyclization reactions, showcasing the compound's utility in synthesizing nitrogen-rich heterocycles (Bezenšek et al., 2012).
• Antimicrobial Quinazolines : The synthesis and characterization of new quinazolines, indicating the antimicrobial potential of structurally similar compounds (Desai et al., 2007).
• Mercapto-and Aminopyrimidine Derivatives : These compounds have been synthesized for their potential antimicrobial activities, highlighting the broad applicability of such molecules in developing new antimicrobials (El-kerdawy et al., 1990).

Chemical Reactivity and Mechanistic Studies

• Synthesis of Pyridine and Pyridazine Derivatives : The study on ethyl benzoylacetate reactions to produce novel pyridine and pyridazine derivatives expands the understanding of cyclization reactions and their applications in synthesizing complex heterocyclic structures (Abdelrazek et al., 2001).
• Lysine Tyrosyl Quinone Model Compounds : Research into model compounds for lysyl oxidase's cofactor demonstrates the importance of structural analogs in understanding enzyme mechanisms and developing enzyme inhibitors (Mure et al., 2003).

Novel Synthesis Approaches

• Four-Component Synthesis : The creation of ethyl 6-amino-4-aryl-5-cyano-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylates through a four-component reaction highlights innovative approaches to synthesizing complex molecules with potential pharmaceutical applications (Gein et al., 2014).
• Regioselective Synthesis under Ultrasound Irradiation : Demonstrates a technique to synthesize ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates with high regioselectivity, underscoring the role of physical methods in enhancing chemical reactions (Machado et al., 2011).